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Compound of Interest

Compound Name: 1-Iodoheptane

Cat. No.: B1294452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of 1-
iodoheptane, a key intermediate in various organic syntheses. This document outlines its

fundamental physicochemical properties, details the experimental methodologies for their

determination, and presents a logical framework for understanding these characteristics in the

context of haloalkanes.

Physicochemical Data of 1-Iodoheptane
1-Iodoheptane is a colorless to light-brown liquid at room temperature.[1] It is characterized by

the following quantitative physical properties:

Property Value

Melting Point -48 °C[1][2][3][4][5][6][7]

Boiling Point 204 °C[1][2][3][6][7]

Boiling Point at Reduced Pressure 91 °C at 2.27 kPa[1]

Density 1.379 g/mL at 25 °C[1][6][7]

Refractive Index n20/D 1.490[1][6][7]
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Experimental Protocols for Determination of Melting
and Boiling Points
Precise determination of the melting and boiling points of 1-iodoheptane is crucial for its

identification, purity assessment, and application in synthetic chemistry. The following are

detailed methodologies for these key experiments.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline compound, this occurs over a narrow temperature range.

Impurities typically cause a depression and broadening of the melting point range.[8]

Methodology: Capillary Method

A common and accurate method for determining the melting point of organic compounds is the

capillary method, often utilizing a melting point apparatus.

Sample Preparation: A small amount of solid 1-iodoheptane (previously frozen) is finely

powdered. The open end of a capillary tube is pressed into the powder, and the tube is

inverted and tapped gently to pack the solid into the sealed end.[8]

Apparatus Setup: The packed capillary tube is placed in the heating block of a melting point

apparatus.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range, and the temperature at which the last crystal melts is

recorded as the end of the range. For pure 1-iodoheptane, a sharp melting point is

expected.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9] This property is highly dependent on atmospheric pressure.[9]
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Methodology: Micro Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes.[10]

Sample Preparation: A small volume (a few milliliters) of 1-iodoheptane is placed in a small

test tube or fusion tube.[10]

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the

thermometer is level with the sample. This assembly is then immersed in a heating bath,

such as a Thiele tube containing mineral oil.[10]

Heating and Observation: The heating bath is gently heated. As the boiling point is

approached, a stream of bubbles will emerge from the open end of the inverted capillary

tube.[10] Heating is continued until a steady stream of bubbles is observed.

Data Recording: The heat source is then removed, and the liquid is allowed to cool. The

boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[10]

Theoretical Framework: Intermolecular Forces and
Physical Properties
The boiling and melting points of haloalkanes are primarily governed by the strength of their

intermolecular forces.[11] For non-polar to moderately polar molecules like 1-iodoheptane, van

der Waals forces (specifically London dispersion forces) and dipole-dipole interactions are the

most significant.[12] The boiling points of haloalkanes are generally higher than those of

alkanes with the same number of carbon atoms due to their greater molecular weight and

polarity.[13]

The following diagram illustrates the relationship between the structural features of haloalkanes

and their resulting physical properties.
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Caption: Factors influencing the boiling and melting points of haloalkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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